Cas no 93981-95-4 (dimethyl[3-[(2-methyl-1-oxoallyl)amino](2-sulphoethylpropyl)ammonium hydroxide)

dimethyl[3-[(2-methyl-1-oxoallyl)amino](2-sulphoethylpropyl)ammonium hydroxide structure
93981-95-4 structure
Product Name:dimethyl[3-[(2-methyl-1-oxoallyl)amino](2-sulphoethylpropyl)ammonium hydroxide
CAS No:93981-95-4
MF:C11H22N2O4S
MW:278.368381977081
CID:1984122
Update Time:2022-07-26

dimethyl[3-[(2-methyl-1-oxoallyl)amino](2-sulphoethylpropyl)ammonium hydroxide Chemical and Physical Properties

Names and Identifiers

    • dimethyl[3-[(2-methyl-1-oxoallyl)amino](2-sulphoethylpropyl)ammonium hydroxide
    • Dimethyl(3-((2-methyl-1-oxoallyl)amino)-2-(sulphoethyl)propyl)ammonium hydroxide
    • N,N-dimethyl-2-{[(2-methylacryloyl)amino]methyl}-3-sulfobutan-1-aminium hydroxide
    • methyl-methylidene-[[4-methyl-2-(2-sulfoethyl)pentyl]carbamoyl]azanium,hydroxide
    • N,N-Dimethyl-3-[(2-methyl-1-oxo-2-propenyl)amino]-N-(2-sulfonatoethyl)-1-propanaminium
    • Inchi: 1S/C11H22N2O4S/c1-10(2)11(14)12-6-5-7-13(3,4)8-9-18(15,16)17/h1,5-9H2,2-4H3,(H-,12,14,15,16,17)
    • InChI Key: RKRHIWGCASBILN-UHFFFAOYSA-N
    • SMILES: C([N+](C)(C)CCS([O-])(=O)=O)CCNC(=O)C(C)=C

Computed Properties

  • Exact Mass: 296.140593
  • Monoisotopic Mass: 296.140593
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 398
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 97.3
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